Cas no 34793-28-7 (3-(1H-Imidazol-1-yl)propane-1,2-diol)

• Product Name: 3-(1H-Imidazol-1-yl)propane-1,2-diol
• CAS No: 34793-28-7
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• MDL: MFCD09834375
• CID: 317013
• PubChem ID: 3015713
• Update Time: 2025-10-25

3-(1H-Imidazol-1-yl)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-1-yl)-1,2-Propanediol
• 1,2-Propanediol,3-(1H-imidazol-1-yl)-
• 3-(1H-Imidazol-1-yl)propane-1,2-diol
• 3-imidazol-1-ylpropane-1,2-diol
• 3-imidazol-1-yl-propane-1,2-diol
• 1,2-Propanediol, 3-(1H-imidazol-1-yl)-
• RHLDLEHHTWLRFG-UHFFFAOYSA-N
• 1-(2,3-Dihydroxypropyl)-imidazole
• AK174603
• EINECS 252-218-2
• NS00054772
• MFCD09834375
• AMY16155
• 34793-28-7
• AKOS006242912
• CS-0451448
• DS-8741
• SCHEMBL1585079
• A912038
• DTXSID20956277
• 3-(IMIDAZOL-1-YL)PROPANE-1,2-DIOL
• DB-261477

• MDL： MFCD09834375
• Inchi： 1S/C6H10N2O2/c9-4-6(10)3-8-2-1-7-5-8/h1-2,5-6,9-10H,3-4H2
• InChI Key： RHLDLEHHTWLRFG-UHFFFAOYSA-N
• SMILES： OC(CO)CN1C=NC=C1

Computed Properties

• Exact Mass: 142.07400
• Monoisotopic Mass: 142.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3
• XLogP3: -1.4

Experimental Properties

• Density: 1.28
• Boiling Point: 434°C at 760 mmHg
• Flash Point: 216.3°C
• Refractive Index: 1.571
• PSA: 58.28000
• LogP: -0.76370

3-(1H-Imidazol-1-yl)propane-1,2-diol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(1H-Imidazol-1-yl)propane-1,2-diol

3-(1H-Imidazol-1-yl)propane-1,2-diol (CAS No 34793-28-7): A Comprehensive Overview

3-(1H-Imidazol-1-yl)propane-1,2-diol, also known by its CAS registry number CAS No 34793-28-7, is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines an imidazole ring with a diol functional group, making it a valuable building block for various applications.

The imidazole moiety in 3-(1H-imidazol-1-yl)propane-1,2-diol is a heterocyclic aromatic ring containing two nitrogen atoms. This structure imparts the compound with distinct electronic properties, including nucleophilic and coordinating abilities. The diol group, on the other hand, introduces hydrophilic characteristics, enhancing its solubility in polar solvents and enabling interactions with biological systems.

Recent studies have highlighted the potential of 3-(1H-imidazol-1-yl)propane-1,2-diol as a precursor for the synthesis of advanced materials such as metalloporphyrins and coordination polymers. Its ability to act as a ligand has been exploited in the development of catalysts for organic transformations, including asymmetric catalysis and cross-coupling reactions.

In the pharmaceutical industry, CAS No 34793-28-7 has shown promise as a lead compound for drug discovery. Its imidazole ring is known to interact with various biological targets, including enzymes and receptors, making it a valuable scaffold for designing bioactive molecules. Researchers have reported its potential as an anti-inflammatory agent and a modulator of ion channels.

The synthesis of 3-(1H-imidazol-1-yl)propane-1,2-diol typically involves multi-step processes that combine nucleophilic substitution and condensation reactions. Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for its production, reducing waste and energy consumption.

In terms of applications beyond traditional chemistry and pharmacology, this compound has found uses in materials science. For instance, it has been employed as a chelating agent in the synthesis of metal nanoparticles and as a stabilizing agent in colloidal systems. Its ability to form stable complexes with metal ions makes it a valuable tool in nanotechnology research.

The growing interest in CAS No 34793-28-7 can be attributed to its structural flexibility and functional diversity. Scientists are continuously exploring new ways to modify its structure to enhance its properties for specific applications. For example, functionalization of the imidazole ring or the diol group can lead to derivatives with tailored reactivity and selectivity.

In conclusion, 3-(1H-imidazol-1-yL)propane-CAS No 34793-CAS No 34793-propane-diol stands out as a multifaceted compound with immense potential across various scientific domains. Its unique chemical properties and versatile applications position it as an essential molecule for future research and industrial development.